1-(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(2-chloro-6-fluorophenyl)ethanone

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C25H30ClFN2O2/c26-23-9-4-10-24(27)22(23)16-25(30)28-14-11-20(12-15-28)29-13-5-8-21(29)18-31-17-19-6-2-1-3-7-19/h1-4,6-7,9-10,20-21H,5,8,11-18H2
• InChI Key: UTYBOYIGQGMKQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2CCN(CC2)C(=O)CC3=C(C=CC=C3Cl)F)COCC4=CC=CC=C4
• Molecular Formula: C25H30ClFN2O2
• Molecular Weight: 445.0 g/mol
• CAS No.: 2034556-04-0

Description

1-(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(2-chloro-6-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C25H30ClFN2O2 and its molecular weight is 444.98. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-bonding Patterns in Enaminones

Studies on enaminones similar in structure to the specified compound, such as those involving pyrrolidin and piperidin derivatives, focus on their hydrogen-bonding patterns. These patterns are crucial for understanding the compound's stability and interaction within its crystal structure, highlighting its relevance in crystallography and molecular design (Balderson et al., 2007).

Synthesis and Crystal Structure

Research on compounds with pyrrolidin-1-yl and piperidin-1-yl components, similar to the target molecule, involves their synthesis and detailed structural analysis using X-ray diffraction. These studies provide insights into the compounds' molecular configurations and properties, which are essential for materials science and drug design applications (Huang et al., 2021).

Molecular Interactions and Antagonist Activity

Research exploring the molecular interaction of compounds containing piperidin-1-yl with cannabinoid receptors can offer insights into the structural requirements for antagonist activity at these receptors. Such studies are fundamental in pharmacology and receptor biology, providing a basis for developing new therapeutic agents (Shim et al., 2002).

Synthesis and Antibacterial Activity

Compounds incorporating piperidin-1-yl structures have been synthesized and evaluated for their antibacterial activity. This research indicates potential applications in developing new antimicrobial agents, which is critical in addressing antibiotic resistance (Merugu et al., 2010).

Electropolymerization and Conducting Polymers

The synthesis of polymers from monomers related to the specified compound, especially those involving pyrrole, can lead to materials with low oxidation potentials. These materials are of interest in electronics and materials science for their conducting properties and stability in their conducting form (Sotzing et al., 1996).